Cas no 1806875-05-7 (4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine)

4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine is a versatile heterocyclic compound featuring a bromomethyl substituent, a cyano group, and a difluoromethyl moiety on a hydroxypyridine scaffold. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The bromomethyl group offers reactivity for further functionalization, while the difluoromethyl and cyano groups enhance electronic properties, influencing binding affinity and metabolic stability. The hydroxypyridine core contributes to coordination potential, useful in metal-catalyzed reactions. This compound is well-suited for applications in medicinal chemistry, where precise modifications are required for optimizing drug candidates. Its stability and synthetic flexibility make it a practical choice for research and industrial applications.

4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine structure

1806875-05-7 structure

Product Name:4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine

CAS No:1806875-05-7

MF:C₈H₅BrF₂N₂O

MW:263.038907766342

CID:4807282

Update Time:2025-06-08

4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine
- Inchi： 1S/C8H5BrF2N2O/c9-1-5-4(2-12)3-13-8(14)6(5)7(10)11/h3,7H,1H2,(H,13,14)
- InChI Key： AEDDANKNHSSJMV-UHFFFAOYSA-N
- SMILES： BrCC1C(C#N)=CNC(C=1C(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 378
XLogP3: 0.4
Topological Polar Surface Area: 52.9

4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029042943-250mg	4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine	1806875-05-7	97%	250mg	$940.80	2022-03-31
Alichem	A029042943-500mg	4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine	1806875-05-7	97%	500mg	$1,678.90	2022-03-31
Alichem	A029042943-1g	4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine	1806875-05-7	97%	1g	$3,099.20	2022-03-31

4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine Related Literature

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Additional information on 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine

Introduction to 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806875-05-7)

4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806875-05-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The chemical structure of 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine is characterized by a pyridine ring substituted with a bromomethyl group, a cyano group, a difluoromethyl group, and a hydroxyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The bromomethyl group is believed to play a crucial role in this activity by facilitating covalent interactions with target proteins.

In addition to its anti-inflammatory properties, 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine has shown promise as an antiviral agent. A study conducted by a team of researchers at the University of California found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The cyano and difluoromethyl groups are thought to contribute to its antiviral activity by disrupting viral replication machinery.

The hydroxyl group in 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine also plays a significant role in its biological activity. It enhances the solubility and bioavailability of the compound, which is crucial for its therapeutic efficacy. Furthermore, the hydroxyl group can participate in hydrogen bonding interactions with target proteins, thereby enhancing binding affinity and selectivity.

In terms of synthetic methods, 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine can be synthesized through a multi-step process involving the condensation of appropriate precursors followed by functional group modifications. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The safety profile of 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine has been extensively evaluated in preclinical studies. Toxicity assays have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further development as a therapeutic agent.

In conclusion, 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806875-05-7) is a promising compound with diverse biological activities and potential applications in drug discovery. Its unique chemical structure and favorable safety profile make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its pharmacological properties for clinical applications.